1-(5-Bromothiophen-2-yl)sulfonyl-4-methylpiperazine

• CAS RN: 641999-90-8
• Molecular Formula: C9H13BrN2O2S2
• Molecular Weight: 325.3g/mol
• IUPAC Name: 1-(5-bromothiophen-2-yl)sulfonyl-4-methylpiperazine
• InChI: InChI=1S/C9H13BrN2O2S2/c1-11-4-6-12(7-5-11)16(13,14)9-3-2-8(10)15-9/h2-3H,4-7H2,1H3
• InChI Key: BFZGLUYSKKBVIJ-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC=C(S2)Br

Description

1-(5-Bromothiophen-2-yl)sulfonyl-4-methylpiperazine is a useful research compound. Its molecular formula is C9H13BrN2O2S2 and its molecular weight is 325.3g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of commercially available 5-bromo-thiophene-2-sulfonyl chloride (3.0 g, 11.5 mmol) in THF (22 ml) was added at room temperature triethylamine (1.76 ml, 12.6 mmol), the mixture was cooled (ice-water), and a solution of commercially available 1-methylpiperazine (3.82 ml, 34.4 mmol) in THF (22 ml) was added drop wise. The reaction mixture was stirred at room temperature for 16 h and evaporated. The crude product was further purified by flash chromatography (dichloromethane/methanol) and subsequent crystallization from dichloromethane/hexane to yield the title compound (3.12 g, 84%) as a white solid. MS (ISP) 324.8 [(M+H)+], mp 122° C.

Synthesis routes and methods II

Procedure details

To a stirred solution of commercially available 5-bromo-thiophene-2-sulfonyl chloride (3.0 g, 11.5 mmol) in THF (22 ml) was added at room temperature triethylamine (1.76 ml, 12.6 mmol), the mixture was cooled (ice-water), and a solution of commercially available 1-methylpiperazine (3.82 ml, 34.4 mmol) in THF (22ml) was added drop wise. The reaction mixture was stirred at room temperature for 16h and evaporated. The crude product was further purified by flash chromatography (dichloromethane/methanol) and subsequent crystallization from dichloromethane/hexane to yield the title compound (3.12 g, 84%) as a white solid. MS (ISP) 324.8 [(M+H)+], mp 122° C.